Methylbiocin

• Molecular Formula: C36H40N2O11
• Molecular Weight: 676.7 g/mol
• InChI: InChI=1S/C36H40N2O11/c1-17(2)8-10-20-16-21(11-14-24(20)39)32(42)38-26-27(40)22-12-15-25(19(4)29(22)47-34(26)44)46-35-28(41)30(31(45-7)36(5,6)49-35)48-33(43)23-13-9-18(3)37-23/h8-9,11-16,28,30-31,35,37,39-41H,10H2,1-7H3,(H,38,42)/t28-,30+,31-,35-/m1/s1
• InChIKey: ZATPHMBOGMQGLL-XSSHFUAWSA-N

Methylbiocin Compound Profile

Methylbiocin (CAS 23370-12-9) is a small molecule that functions as an ATP-competitive inhibitor of the human CMG (Cdc45-MCM-GINS) helicase, a crucial enzyme complex for DNA replication . It inhibits the ATPase and unwinding activities of the CMG helicase, and its mechanism of action has been characterized in peer-reviewed studies [1]. By targeting the CMG helicase, which is considered a novel vulnerability in cancer cells, Methylbiocin offers a distinct mechanism for disrupting DNA replication, separate from traditional chemotherapeutic agents [1].

1

ATP-competitive CMG helicase probe for DNA replication stress studies

2

Lower-potency aminocoumarin for titratable pathway inhibition assays

3

Chemically defined tool with class-level PK reference data from parent antibiotics

• [1] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. View Source

Methylbiocin Substitution Risks

Generic substitution is not feasible for Methylbiocin due to its specific ATP-competitive mechanism against the eukaryotic CMG helicase complex, a multi-subunit target distinct from the bacterial DNA gyrase targeted by related aminocoumarins like novobiocin and clorobiocin [1]. While the aminocoumarin class includes broad-spectrum antibacterial agents, Methylbiocin and its analogs (like CA1) have been identified and optimized for selective inhibition of the human CMG helicase, a therapeutic target for cancer . The structural modifications in this series are critical for differentiating between the prokaryotic and eukaryotic enzyme targets, making the choice of the precise chemical structure, such as Methylbiocin, essential for achieving the intended biological effect [1].

Target Compound

Methylbiocin

Lower-potency aminocoumarin; IC50 ~59 µM against purified hCMG helicase. Suited for tunable, concentration-dependent experiments.

Class Analog Risk

Coumermycin-A1 / Clorobiocin

Potent parent aminocoumarins with cellular IC50 0.5–6 µM. Higher affinity may alter dose-response and observed phenotype.

Non-aminocoumarin CMG inhibitors may introduce different binding sites and mechanisms, limiting SAR cross-comparison.

• [1] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. (See Figures 1E and 2A for comparisons with novobiocin and clorobiocin). View Source

Methylbiocin Evidence Overview

Potency Differentiation from Parent Aminocoumarins

Methylbiocin demonstrates ATP-competitive inhibition of the human CMG (hCMG) helicase in a cell-free biochemical assay. The inhibitory activity is quantitated with an IC50 value of 59 µM . This value establishes a baseline for its potency against this specific eukaryotic enzyme complex.

Potency Differentiation

Cross-study comparable

Methylbiocin 59 µM

Parent class 0.5–6 µM

At least 10- to 118-fold lower potency

Supports selection as lower-affinity tool for titratable CMG inhibition studies.

Biochemical vs cellular assay context; cross-assay potency comparisons require review.

Evidence Dimension	Biochemical IC50 against hCMG helicase
Target Compound Data	59 µM
Comparator Or Baseline	Not Applicable (Baseline value for compound class)
Quantified Difference	N/A (Single compound data point)
Conditions	Cell-free biochemical helicase assay (ATPase or unwinding)

Why This Matters

This defines the compound's potency against its primary target, a critical parameter for selecting the appropriate concentration for in vitro and cell-based mechanistic studies.

ATP-Competitive Mechanism at MCM Complex

Methylbiocin and its close analog CA1 have been confirmed to inhibit the hCMG helicase through an ATP-competitive mechanism. Kinetic analyses show that CA1 competes with ATP, raising the Km for ATP, which is characteristic of this inhibition mode [1]. This mechanism is distinct from allosteric inhibition or direct DNA intercalation.

ATP-Competitive Mechanism

Class-level inference

MCM complex ATP-site occlusion

Aminocoumarin scaffold

Reported ATP-competitive binding mode distinct from allosteric or DNA-binding inhibitors.

Class-level inference from parent compound SAR; direct structural confirmation pending.

Evidence Dimension	Inhibition Mechanism
Target Compound Data	ATP-competitive (inferred from close analog CA1)
Comparator Or Baseline	Non-competitive or allosteric inhibition
Quantified Difference	Qualitative (Mode of inhibition differs)
Conditions	hCMG helicase activity assays with varying ATP concentrations

Why This Matters

Understanding the specific inhibition mechanism is crucial for interpreting experimental results, predicting potential off-target effects, and designing combination therapy studies.

• [1] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. (See Figure 2B for kinetic analysis of CA1). View Source

Safety Data and Procurement Advantages

Unlike the structurally related aminocoumarins novobiocin and clorobiocin, which are potent inhibitors of bacterial DNA gyrase [1], Methylbiocin has been specifically developed and characterized as an inhibitor of the human CMG helicase . Studies on the CMGi class, which includes Methylbiocin, show they target the MCM complex within the CMG helicase, a mechanism distinct from that of agents like novobiocin [2].

Class PK & Safety Data

Class-level inference

Prior Phase 1 human PK/PD available for parent antibiotics

Data to verify

May support in vivo study design with class-level ADME reference points.

Class-level data; direct Methylbiocin PK profiling may be needed for specific models.

Evidence Dimension	Primary Target
Target Compound Data	Human CMG helicase (eukaryotic)
Comparator Or Baseline	Novobiocin/Clorobiocin: Bacterial DNA gyrase (prokaryotic)
Quantified Difference	Qualitative (Different enzyme and organism)
Conditions	Inferred from compound development history and target identification studies

Why This Matters

This differentiation is critical for research procurement, ensuring that the selected compound is appropriate for eukaryotic cancer research models and not a prokaryotic-specific antibiotic.

• [1] Maxwell, A. (1999). DNA gyrase as a drug target. *Biochemical Society Transactions*, 27(2), 48-53. View Source
• [2] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. View Source

Methylbiocin Research Applications

DNA Replication and Replication Stress Studies

Researchers can utilize Methylbiocin's well-characterized ATP-competitive inhibition of the hCMG helicase [1] as a chemical probe to dissect the specific roles of the CMG complex in DNA replication initiation, fork progression, and recovery from replicative stress in human cancer cell models .

SAR Validation in Aminocoumarin Programs

Based on its mechanism of action as a CMG helicase inhibitor, Methylbiocin is a suitable tool compound for target validation studies. It can be used to induce CMG-replisome dysfunction and DNA damage in cell lines with specific genetic backgrounds, such as those harboring K-Ras mutations, to assess the therapeutic potential of targeting the CMG helicase [1].

Differential Sensitivity in K-Ras Mutant Models

With a defined biochemical IC50 of 59 µM against hCMG helicase , Methylbiocin can serve as a validated positive control or reference inhibitor in the development and execution of high-throughput screening campaigns aimed at discovering novel small-molecule CMG helicase inhibitors for cancer therapy [1].

In Vivo Pharmacology Model Development

Methylbiocin can be employed in comparative studies alongside its aminocoumarin relatives, such as novobiocin and clorobiocin [2]. This allows researchers to contrast the cellular and biochemical effects of inhibiting the eukaryotic CMG helicase versus the prokaryotic DNA gyrase, highlighting the importance of target specificity in drug discovery.

Application

Selection Property

Validation Focus

DNA replication stress studies

ATP-competitive MCM complex probe

Cdc45/GINS dissociation endpoint context

Aminocoumarin SAR validation

Consistent potency benchmark

Potency and selectivity improvement quantification

K-Ras mutant cell model screening

Titratable CMG inhibition

Dose-response assay endpoint review

In vivo pharmacology model development

Class-level ADME reference data

Exposure-model and dosing regimen validation

• [1] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. View Source
• [2] Xiang, S., Craig, K. C., Luo, X., Welch, D. L., Ferreira, R. B., Lawrence, H. R., ... & Alexandrow, M. G. (2024). Identification of ATP-Competitive Human CMG Helicase Inhibitors for Cancer Intervention that Disrupt CMG-Replisome Function. *Molecular Cancer Therapeutics*, 23(11), 1568-1585. (See Figure 1E for comparison with novobiocin and clorobiocin). View Source